Cas no 1806163-99-4 (5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid)

• Product Name: 5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid
• CAS No: 1806163-99-4
• MF: C₈H₅F₃INO₃
• MW: 347.029885053635
• CID: 4836007
• Update Time: 2025-06-07

5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid

• Inchi： 1S/C8H5F3INO3/c1-3-5(7(14)15)13-2-4(12)6(3)16-8(9,10)11/h2H,1H3,(H,14,15)
• InChI Key： GSFIGCWEQNDLEH-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C(=O)O)C(C)=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 2.9
• Topological Polar Surface Area: 59.4

Additional information on 5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid

Introduction to 5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806163-99-4)

5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid, identified by the CAS number 1806163-99-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an iodine substituent, a methyl group, a trifluoromethoxy group, and a carboxylic acid moiety, imparts unique chemical properties that make it a versatile intermediate in synthetic chemistry.

The structural configuration of 5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid positions it as a valuable building block for the development of novel bioactive molecules. The iodine atom, located at the 5-position of the pyridine ring, serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These reactions are widely employed in medicinal chemistry to construct complex molecular architectures with desired pharmacological properties.

The trifluoromethoxy group at the 4-position introduces electron-withdrawing effects and metabolic stability, which are critical factors in drug design. Fluoro-substituents are renowned for their ability to enhance binding affinity, improve pharmacokinetic profiles, and modulate receptor interactions. In contrast, the methyl group at the 3-position contributes to steric hindrance and can influence the conformational flexibility of the molecule. The carboxylic acid functionality at the 2-position provides opportunities for further derivatization through esterification, amidation, or salt formation, expanding its utility in synthetic pathways.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in therapeutic development. For instance, 5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid has been explored as a precursor in the synthesis of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. The iodinated pyridine scaffold is particularly relevant in this context due to its ability to undergo efficient cross-coupling reactions with boronic acids or stannanes, facilitating the construction of complex pharmacophores.

Moreover, the compound’s structural features align well with emerging trends in medicinal chemistry, such as the incorporation of fluorinated moieties to enhance drug-like properties. Fluorinated pyridines have been extensively studied for their potential in developing antiviral and antibacterial agents. The unique electronic distribution induced by the trifluoromethoxy group can fine-tune interactions with biological targets, leading to improved efficacy and reduced side effects.

In academic research, 5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid has been utilized in the development of novel ligands for metalloproteinase inhibition. Metalloproteinases are enzymes involved in various physiological processes and are implicated in diseases such as cancer and arthritis. By leveraging its reactive iodine moiety and tunable electronic properties, researchers have synthesized derivatives that exhibit potent inhibitory activity against these enzymes. Such findings underscore the compound’s significance as a tool compound in biochemical studies.

The agrochemical sector has also benefited from the versatility of 5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid. Pyridine-based compounds are widely used as intermediates in synthesizing herbicides, fungicides, and insecticides. The structural motifs present in this compound contribute to its efficacy against various pests while maintaining environmental safety profiles. Recent studies have demonstrated its role in developing next-generation agrochemicals that offer improved selectivity and lower toxicity.

From a synthetic chemistry perspective, 5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid exemplifies an ideal candidate for exploring new synthetic methodologies. Its multiple functional groups provide numerous opportunities for diversification through transition-metal-catalyzed reactions. For example, palladium-catalyzed borylation followed by Suzuki coupling can be employed to introduce aryl or heteroaryl groups at various positions on the pyridine ring. Such strategies enable rapid access to structurally diverse libraries for high-throughput screening.

The compound’s stability under various reaction conditions makes it suitable for large-scale synthesis without significant degradation. This attribute is particularly important in industrial applications where reproducibility and cost-effectiveness are paramount. Additionally, its compatibility with green chemistry principles—such as solvent-free reactions or use of recyclable catalysts—aligns with contemporary efforts to minimize environmental impact.

In conclusion,5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid (CAS No. 1806163-99-4) represents a multifaceted compound with broad utility across pharmaceuticals and agrochemicals. Its unique structural features enable diverse synthetic transformations while offering opportunities for developing innovative bioactive molecules. As research continues to uncover new applications for this compound,5-Iodo-3-methyl-4-(trifluoromethoxy)pyridine-2-carboxylic acid is poised to remain a cornerstone material in drug discovery and industrial chemistry.